Cas no 100193-57-5 (Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)-)

Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)- is a specialized organic compound featuring a 1,2,4-triazole core substituted with an ethyl group and a phenyl ring, further functionalized with an ethanone moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. Its triazole scaffold is known for stability and versatility, while the ketone group offers additional sites for further chemical modifications. The compound’s well-defined molecular architecture ensures consistency in synthetic pathways, making it a valuable candidate for research in medicinal chemistry and material science.
Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)- structure
100193-57-5 structure
Product Name:Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)-
CAS No:100193-57-5
MF:C12H13N3O
MW:215.251122236252
CID:124005
PubChem ID:26598437
Update Time:2025-06-07

Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)-
    • 1-(5-ethyl-1-phenyl-1,2,4-triazol-3-yl)ethanone
    • 3-ACETYL-5-ETHYL-1-PHENYL-1,2,4-TRIAZOLE
    • 1-(5-Aethyl-1-phenyl-1H-[1,2,4]triazol-3-yl)-aethanon
    • 1-(5-ethyl-1-phenyl-1H-[1,2,4]triazol-3-yl)-ethanone
    • Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)
    • Ketone,5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl methyl (6CI)
    • DTXSID80650229
    • MFCD09877948
    • 1-(5-Ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one
    • 100193-57-5
    • MDL： MFCD09877948
    • Inchi： 1S/C12H13N3O/c1-3-11-13-12(9(2)16)14-15(11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
    • InChI Key： ZLKFZMFPWIVQOB-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=NN(C2C=CC=CC=2)C(CC)=N1

Computed Properties

  • Exact Mass: 215.10600
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78000
  • LogP: 2.03230

Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethanone,1-(5-ethyl-1-phenyl-1H-1,2,4-triazol-3-yl)- Pricemore >>

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